Cas no 306934-94-1 (1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl-)

1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl- structure
306934-94-1 structure
Product Name:1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl-
CAS No:306934-94-1
MF:C12H11ClN2O2
MW:250.680941820145
CID:303567
PubChem ID:2776138
Update Time:2025-04-19

1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl-
    • 1-(4-Methoxyphenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride
    • 1-(4-methoxyphenyl)-5-methylpyrazole-4-carbonyl chloride
    • AC1MCQQS
    • AC1Q4BYS
    • AG-A-14888
    • CTK1C1852
    • MolPort-001-762-729
    • SBB100832
    • J-503353
    • MFCD02681971
    • 1-(4-Methoxyphenyl)-5-methyl-1H-pyrazole-4-carbonyl chloride, AldrichCPR
    • FT-0605747
    • 306934-94-1
    • DTXSID50379834
    • MDL： MFCD02681971
    • Inchi： 1S/C12H11ClN2O2/c1-8-11(12(13)16)7-14-15(8)9-3-5-10(17-2)6-4-9/h3-7H,1-2H3
    • InChI Key： BJGXXQTZIKOIGR-UHFFFAOYSA-N
    • SMILES： ClC(C1C=NN(C2C=CC(=CC=2)OC)C=1C)=O

Computed Properties

  • Exact Mass: 250.05100
  • Monoisotopic Mass: 250.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.28
  • Melting Point: 86 °C
  • Boiling Point: 369.9°Cat760mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.592
  • PSA: 44.12000
  • LogP: 2.56830

1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl- Security Information

  • Hazardous Material Identification： Xi

1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl- Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazole-4-carbonylchloride, 1-(4-methoxyphenyl)-5-methyl- Pricemore >>

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